Cas no 125628-97-9 (Methanone,(3,4-dihydroxy-5-nitrophenyl)(2-fluorophenyl)-)

Methanone,(3,4-dihydroxy-5-nitrophenyl)(2-fluorophenyl)- structure
125628-97-9 structure
Product Name:Methanone,(3,4-dihydroxy-5-nitrophenyl)(2-fluorophenyl)-
CAS No:125628-97-9
MF:C13H8FNO5
MW:277.204727172852
CID:189352
PubChem ID:24278193
Update Time:2025-04-19

Methanone,(3,4-dihydroxy-5-nitrophenyl)(2-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Methanone,(3,4-dihydroxy-5-nitrophenyl)(2-fluorophenyl)-
    • (3,4-dihydroxy-5-nitrophenyl)-(2-fluorophenyl)methanone
    • RO 41-0960 COMT IHIBITOR
    • (3,4-Dihydroxy-5-nitrophenyl)(2-fluorophenyl)methanone
    • 2'-fluoro-3,4-dihydroxy-5-nitrobenzophenone
    • 3,4-dihydroxy-5-nitro-2'-fluorobenzophenone
    • 3,4-dihydroxy-5-nitrophenyl 2-fluorophenyl ketone
    • OR 1139
    • OR-1139
    • Ro 41-0960
    • 2′-Fluoro-3,4-dihydroxy-5-nitrobenzophenone
    • or1139
    • RO 41-0960 COMT INHIBITOR
    • RO 41-0960 COMT IHIBITOR
    • (3,4-dihydroxy-5-nitrophenyl)(2-fluorophenyl)-methanon
    • HMS3263A10
    • Methanone, (3,4-dihydroxy-5-nitrophenyl)(2-fluorophenyl)-
    • 3M1
    • HMS3371P20
    • Ro41-0960
    • CHEMBL1256291
    • UNII-SXV6U29ZOI
    • Lopac-R-108
    • SDCCGSBI-0051014.P002
    • NCGC00015881-04
    • SR-01000075645-2
    • 3p3r
    • NCGC00015881-01
    • HY-125339
    • SR-01000075645-7
    • CS-0090396
    • Ro 41-0960, solid
    • SXV6U29ZOI
    • Ro-410960
    • NCGC00015881-02
    • SCHEMBL6036458
    • NCGC00015881-07
    • HMS2234A07
    • Q27453915
    • NCGC00094329-02
    • Lopac0_001044
    • Ro-41-0960
    • AKOS040747407
    • EU-0101044
    • Tox21_501044
    • (3,4-dihydroxy-5-nitrophenyl)(2-fluorophenyl)-Methanone
    • LP01044
    • NCGC00015881-03
    • 125628-97-9
    • MFCD00078597
    • CCG-205121
    • MLS002153480
    • DTXSID20154812
    • NCGC00261729-01
    • SR-01000075645
    • NCGC00094329-01
    • AKOS024418847
    • US8877795, Ro 41-0960
    • SR-01000075645-6
    • BDBM138363
    • SMR000326831
    • R-108
    • MDL: MFCD00078597
    • Inchi: 1S/C13H8FNO5/c14-9-4-2-1-3-8(9)12(17)7-5-10(15(19)20)13(18)11(16)6-7/h1-6,16,18H
    • InChI Key: RQPAUNZYTYHKHA-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1C(C1C=C(C(=C(C=1)[N+](=O)[O-])O)O)=O

Computed Properties

  • Exact Mass: 277.03864
  • Monoisotopic Mass: 277.03865052g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 385
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 103Ų

Experimental Properties

  • Solubility: H2O: <0.7 mg/mL, slightly soluble
  • PSA: 100.67

Methanone,(3,4-dihydroxy-5-nitrophenyl)(2-fluorophenyl)- Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • RTECS:PC4952300
  • Storage Condition:2-8°C

Methanone,(3,4-dihydroxy-5-nitrophenyl)(2-fluorophenyl)- Pricemore >>

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